Cas no 1595284-05-1 ((3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one)

(3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one is a chiral heterocyclic compound featuring a fused imidazole-imidazolidine core with a thione functional group. Its rigid bicyclic structure and sulfur-containing moiety make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The stereospecific (3aR,6aS) configuration ensures high enantiopurity, which is critical for applications in asymmetric synthesis and drug development. The compound’s reactivity, derived from the thione group, allows for selective modifications, enabling the construction of complex pharmacophores. Its stability under standard conditions further enhances its utility in multistep synthetic routes. This compound is particularly relevant for researchers exploring enzyme inhibitors or peptidomimetics.

(3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one structure

1595284-05-1 structure

Product Name:(3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one

CAS No:1595284-05-1

MF:C₄H₆N₄OS

MW:158.181638240814

CID:4610631

Update Time:2025-05-20

(3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- (3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one
- Inchi： 1S/C4H6N4OS/c9-3-5-1-2(6-3)8-4(10)7-1/h1-2H,(H2,5,6,9)(H2,7,8,10)/t1-,2+
- InChI Key： GUPCSRQTWWHGMO-XIXRPRMCSA-N
- SMILES： C1(=O)N[C@]2([H])NC(=S)N[C@]2([H])N1

(3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM535634-1g	(3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one	1595284-05-1	95%+	1g	$1818	2023-03-07

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Additional information on (3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one

Comprehensive Analysis of (3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one (CAS No. 1595284-05-1)

The compound (3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one (CAS No. 1595284-05-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural framework, featuring a fused imidazo[4,5-d]imidazole core with a thioxo functional group, makes it a valuable scaffold for designing novel bioactive agents. Researchers are particularly interested in its potential applications as a pharmacophore in targeting enzymes and receptors involved in metabolic and inflammatory pathways.

In recent years, the demand for small molecule modulators has surged, driven by advancements in high-throughput screening and computational drug design. The (3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one structure aligns with this trend, offering a versatile platform for derivatization. Its chiral centers at the 3a and 6a positions further enhance its stereoselective interactions, a critical factor in drug efficacy and safety profiles. This compound is often explored in the context of fragment-based drug discovery, where its compact size and functional diversity enable efficient lead optimization.

The synthesis of (3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one typically involves multi-step organic transformations, including cyclization and sulfur incorporation strategies. Key intermediates such as protected amino acids and thiocarbonyl reagents are employed to achieve high yields and enantiomeric purity. Recent publications highlight innovative routes using catalytic asymmetric synthesis, which aligns with the growing emphasis on green chemistry and sustainable manufacturing in the pharmaceutical industry.

From a therapeutic perspective, this compound's thioxo moiety is of particular interest due to its ability to participate in hydrogen bonding and metal coordination. These properties are leveraged in the design of enzyme inhibitors, especially those targeting zinc-dependent proteases and kinases. Additionally, its imidazole rings contribute to π-stacking interactions, which are crucial for binding to biological macromolecules. Such features make it a promising candidate for addressing drug-resistant infections and chronic inflammatory conditions, topics currently dominating biomedical research.

Analytical characterization of 1595284-05-1 relies heavily on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its stereochemical configuration and purity, which are essential for regulatory compliance and preclinical studies. The compound's logP and solubility profiles are also meticulously evaluated to ensure optimal bioavailability, a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) research.

Beyond its pharmaceutical potential, (3aR,6aS)-5-Thioxohexahydroimidazo[4,5-d]imidazol-2(1H)-one is investigated in material science for its electronic properties. Its conjugated system and heteroatom-rich structure make it a candidate for organic semiconductors and sensors. This interdisciplinary appeal underscores the compound's versatility and aligns with the broader scientific community's focus on multifunctional materials.

In summary, CAS No. 1595284-05-1 represents a compelling case study in modern chemical research. Its structural complexity, coupled with its diverse applications, positions it at the intersection of drug discovery, catalysis, and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges in healthcare and technology.